Cas no 5765-76-4 ((2E)-3-(4-chlorophenyl)-2-sulfanylprop-2-enoic acid)

• Product Name: (2E)-3-(4-chlorophenyl)-2-sulfanylprop-2-enoic acid
• CAS No: 5765-76-4
• MF: C₉H₇ClO₂S
• MW: 214.668680429459
• CID: 947373
• PubChem ID: 708627
• Update Time: 2025-04-19

(2E)-3-(4-chlorophenyl)-2-sulfanylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(4-chlorophenyl)-2-sulfanylprop-2-enoic acid
• (2E)-3-(4-Chlorophenyl)-2-sulfanylacrylic acid
• 2-propenoic acid, 3-(4-chlorophenyl)-2-mercapto-, (2E)-
• AKOS002286798
• NSC-108806
• A24652
• 4-Iodo-3-hydroxy benzoic acid;3-Hydroxy-4-Iodobenzoic
• 5765-76-4
• Q27453285
• BIM-0023844.P001
• 3-(4-chlorophenyl)-2-mercaptoacrylic acid
• (Z)-3-(4-Chlorophenyl)-2-Mercaptoacrylic Acid
• CCG-10258
• (E)-3-(4-chlorophenyl)-2-sulfanylprop-2-enoic acid
• NSC108806

• Inchi： 1S/C9H7ClO2S/c10-7-3-1-6(2-4-7)5-8(13)9(11)12/h1-5,13H,(H,11,12)/b8-5+
• InChI Key： VYZXSVKKNPHGGV-VMPITWQZSA-N
• SMILES： ClC1C=CC(/C=C(\C(=O)O)/S)=CC=1

Computed Properties

• Exact Mass: 213.98561
• Monoisotopic Mass: 213.985528
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.3
• XLogP3: 2.9

Experimental Properties

• Density: 1.423
• Boiling Point: 376.3°C at 760 mmHg
• Flash Point: 181.4°C
• Refractive Index: 1.669
• PSA: 37.3
• LogP: 2.69530